Cas no 2172233-98-4 (4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid)

• Product Name: 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid
• CAS No: 2172233-98-4
• MF: C₁₂H₁₁BrF₃NO₂
• MW: 338.120453119278
• CID: 6362238
• PubChem ID: 165734251
• Update Time: 2025-10-30

4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid
• 4-[4-bromo-3-(trifluoromethyl)phenyl]pyrrolidine-3-carboxylic acid
• 2172233-98-4
• EN300-1457541

• Inchi： 1S/C12H11BrF3NO2/c13-10-2-1-6(3-9(10)12(14,15)16)7-4-17-5-8(7)11(18)19/h1-3,7-8,17H,4-5H2,(H,18,19)
• InChI Key： ASSWQFQTFSPNGA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 336.99253g/mol
• Monoisotopic Mass: 336.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid (CAS No. 2172233-98-4)

4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid (CAS No. 2172233-98-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid backbone and bromo-trifluoromethylphenyl substituent, exhibits remarkable potential in drug discovery and material science. Its molecular structure combines a halogenated aromatic ring with a heterocyclic carboxylic acid, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in its application as a building block for small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and oncological pathways. The compound's trifluoromethyl group is a key feature, as it often enhances binding affinity and selectivity in drug-receptor interactions.

The synthesis of 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including halogenation, cyclization, and carboxylation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to optimize yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

From an environmental and sustainability perspective, the compound's green chemistry profile is under scrutiny. Innovations in solvent-free synthesis and biocatalysis are being investigated to reduce waste and energy consumption during production. This aligns with the broader industry shift toward eco-friendly manufacturing practices, a topic frequently searched by professionals in the field.

In agrochemical applications, 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid serves as a precursor for crop protection agents. Its halogenated aromatic moiety contributes to the development of herbicides and fungicides with improved efficacy and lower environmental persistence. This addresses growing consumer concerns about food safety and sustainable agriculture, which are trending topics in global markets.

The compound's stability under various pH conditions and thermal resistance make it suitable for formulation development in both oral and topical drug delivery systems. Recent studies highlight its potential in prodrug design, where its carboxylic acid group can be esterified to enhance membrane permeability. Such advancements are frequently discussed in forums focusing on drug delivery innovations and precision medicine.

In summary, 4-4-bromo-3-(trifluoromethyl)phenylpyrrolidine-3-carboxylic acid (CAS No. 2172233-98-4) represents a cutting-edge intersection of medicinal chemistry and industrial applications. Its multifaceted utility, combined with ongoing research into sustainable synthesis and therapeutic potential, positions it as a compound of enduring relevance in scientific and commercial domains.